Cas no 2137567-95-2 (Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]-)

• Product Name: Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]-
• CAS No: 2137567-95-2
• MF: C₈H₁₅F₂NO₂S
• MW: 227.272008180618
• CID: 5297875
• Update Time: 2025-05-17

Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-{methyl[3-(methylsulfanyl)propyl]amino}propanoic acid
• 2,2-Difluoro-3-[methyl(3-methylsulfanylpropyl)amino]propanoic acid
• Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]-

• Inchi： 1S/C8H15F2NO2S/c1-11(4-3-5-14-2)6-8(9,10)7(12)13/h3-6H2,1-2H3,(H,12,13)
• InChI Key： UADZBULEMNDJQL-UHFFFAOYSA-N
• SMILES： S(C)CCCN(C)CC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 190
• XLogP3: -0.8
• Topological Polar Surface Area: 65.8

Additional information on Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]-

Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]- (CAS No. 2137567-95-2): An Overview

Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]- (CAS No. 2137567-95-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chemical structure, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]- is C₁₀H₁₇F₂NO₂S, and it has a molecular weight of approximately 249.31 g/mol. The presence of difluoro and methylthio groups imparts unique chemical and biological properties to this compound, making it a subject of extensive study in recent years.

Structural Characteristics: The compound features a propanoic acid backbone with two fluorine atoms at the 2-position, a methyl group at the 3-position, and a complex substituent at the carboxylic acid group. The substituent includes a methylthio group attached to a propyl chain, which is further linked to a methyl group through an amino bridge. This intricate structure contributes to the compound's stability and reactivity in various chemical environments.

Biological Activity: Recent studies have highlighted the potential biological activity of Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]-. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]- has also been investigated for its potential as an antimicrobial agent. A study published in the Journal of Antibiotics demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a promising candidate for developing new antibiotics to combat multidrug-resistant pathogens.

Synthetic Methods: The synthesis of Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]- involves several steps and requires careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 2,2-difluoropropionic acid with an appropriate amine derivative followed by functional group manipulation to introduce the methylthio group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to optimize the synthesis process.

Clinical Applications: While still in the early stages of development, Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]- shows promise for various clinical applications. Preclinical studies have demonstrated its efficacy in animal models of inflammation and infection. These findings have paved the way for further clinical trials to evaluate its safety and effectiveness in human subjects.

Safety Considerations: As with any new chemical entity, safety is a critical consideration in the development and use of Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]-. Preclinical toxicology studies have shown that this compound has a favorable safety profile at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

FUTURE DIRECTIONS: The future outlook for Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]- is promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential. Additionally, efforts are underway to develop more efficient synthetic methods to increase its availability for research and clinical use.

In conclusion, Propanoic acid, 2,2-difluoro-3-[methyl[3-(methylthio)propyl]amino]- (CAS No. 2137567-95-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting candidate for developing novel therapeutic agents targeting inflammatory diseases and microbial infections.